(4,6-Dimethylpyridin-3-yl)methanamine hydrochloride
Overview
Description
“(4,6-Dimethylpyridin-3-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1909305-64-1. It has a molecular weight of 172.66 . This compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C8H12N2.ClH/c1-6-3-7 (2)10-5-8 (6)4-9;/h3,5H,4,9H2,1-2H3;1H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a melting point of 204-206 degrees Celsius .Scientific Research Applications
Synthesis and Characterization
A significant application of (4,6-Dimethylpyridin-3-yl)methanamine hydrochloride and its derivatives is found in the synthesis and characterization of novel compounds. For instance, novel Schiff bases of 3-aminomethyl pyridine have been synthesized, demonstrating potential as anticonvulsant agents. These Schiff bases were evaluated for their anticonvulsant activity, showing significant seizures protection in various models. The chemical structures were confirmed by spectroscopy and elemental analysis, highlighting the compound's role in developing new pharmacological agents (Pandey & Srivastava, 2011).
Catalysis
Another area of application is in catalysis, where derivatives of this compound have been used to synthesize unsymmetrical NCN′ and PCN pincer palladacycles. These compounds were evaluated for their catalytic activities, showing good activity and selectivity. This research opens up new possibilities in the field of catalysis, particularly in the development of more efficient and selective catalysts (Roffe et al., 2016).
Photocytotoxicity and Cellular Imaging
Iron(III) complexes of modified (4,6-Dimethylpyridin-3-yl)methanamine derivatives have been synthesized and shown to possess remarkable photocytotoxicity in red light to various cell lines by means of apoptosis, generating reactive oxygen species. These complexes have been explored for their potential in cellular imaging and as photocytotoxic agents in cancer treatment, demonstrating the compound's versatility in biomedical applications (Basu et al., 2014).
Environmental Sensing
Derivatives of this compound have been involved in studies for the selective detection of Hg^2+ and Ni^2+ ions. These compounds have shown effective and selective detection capabilities, proposing potential mechanisms of action and applications in environmental sensing and monitoring (Aggrwal et al., 2021).
Safety and Hazards
The safety information for “(4,6-Dimethylpyridin-3-yl)methanamine hydrochloride” includes several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards associated with the compound. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These codes correspond to specific precautions that should be taken when handling the compound.
properties
IUPAC Name |
(4,6-dimethylpyridin-3-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2.ClH/c1-6-3-7(2)10-5-8(6)4-9;/h3,5H,4,9H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPZKEFHTEGZBJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1CN)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1909305-64-1 |
Source
|
| Record name | (4,6-dimethylpyridin-3-yl)methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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